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Compound of Interest

Compound Name: ARN5187

Cat. No.: B12420299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ARN5187 is a potent and selective lysosomotropic dual inhibitor of REV-ERBβ and autophagy,

making it a valuable tool in cancer research and the study of circadian rhythms.[1][2][3] Proper

preparation of ARN5187 stock solutions is critical for obtaining accurate and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of ARN5187 stock solutions for both in vitro and in vivo research applications.

Chemical and Physical Properties
A summary of the key physicochemical properties of ARN5187 is presented in the table below.
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Property Value

Molecular Formula C₂₄H₃₂FN₃O

Molecular Weight 397.53 g/mol [1]

CAS Number 1287451-26-6[1]

Appearance Solid powder[4]

Solubility Soluble in DMSO; Insoluble in water[4]

Storage (Powder) -20°C for 3 years; 4°C for 2 years[1]

Storage (in Solvent) -80°C for 6 months; -20°C for 1 month[1]

Mechanism of Action: Dual Inhibition of REV-ERBβ
and Autophagy
ARN5187 exerts its biological effects through a dual mechanism of action. It acts as a ligand

for REV-ERBβ, inhibiting its transcriptional regulation activity.[1][2] Concurrently, it disrupts

lysosomal function, leading to the inhibition of autophagy at a late stage.[3] This combined

action results in increased expression of REV-ERB target genes such as BMAL1, PER1, and

PEPCK, and induces apoptosis in cancer cells.[2][3]
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ARN5187 dual inhibitory signaling pathway.

Experimental Protocols
Preparation of ARN5187 Stock Solution for In Vitro
Experiments
This protocol describes the preparation of a 10 mM stock solution of ARN5187 in dimethyl

sulfoxide (DMSO).

Materials:

ARN5187 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate ARN5187: Allow the vial of ARN5187 powder to equilibrate to room temperature

before opening to prevent condensation.

Weigh ARN5187: Carefully weigh the desired amount of ARN5187 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.975 mg of ARN5187 (Molecular Weight = 397.53 g/mol ).

Dissolve in DMSO: Add the appropriate volume of DMSO to the ARN5187 powder. For a 10

mM stock solution, if you weighed 3.975 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the ARN5187 is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in

dissolution if necessary.
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.[1] Stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C.

[1]
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Workflow for preparing ARN5187 stock solution.

Preparation of Working Solutions from Stock
For cell-based assays, the concentrated DMSO stock solution must be further diluted in the

appropriate cell culture medium to the final desired working concentration.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Prepare fresh working solutions from the frozen stock for each experiment to ensure

consistency.

Procedure:

Thaw a single aliquot of the ARN5187 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentration. For example, to prepare a 10 µM working solution from a 10 mM stock,

you can perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 999 µL of cell culture

medium).

Mix the working solution thoroughly by gentle pipetting or inversion before adding to the

cells.

Safety Precautions
Handle ARN5187 powder in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

By following these guidelines, researchers can ensure the accurate and consistent preparation

of ARN5187 stock solutions, leading to reliable and reproducible results in their studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12420299?utm_src=pdf-body
https://www.benchchem.com/product/b12420299?utm_src=pdf-body
https://www.benchchem.com/product/b12420299?utm_src=pdf-body
https://www.benchchem.com/product/b12420299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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